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Compound of Interest

Compound Name: ATTO 594

CAS No.: 1253909-75-9

Cat. No.: B15552726

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the efficient labeling of

proteins and other amine-containing biomolecules with ATTO 594 NHS ester. ATTO 594 is a

bright, photostable rhodamine dye with excellent water solubility, making it a robust choice for a

variety of fluorescence-based assays.[1][2][3]

Introduction
ATTO 594 N-hydroxysuccinimidyl (NHS) ester is an amine-reactive fluorescent dye that forms

a stable covalent amide bond with primary amino groups, such as the ε-amino group of lysine

residues in proteins.[1][2] This labeling chemistry is straightforward and widely used for

preparing fluorescently tagged proteins, antibodies, and other biomolecules for applications in

fluorescence microscopy, single-molecule detection, and flow cytometry.[2] Achieving optimal

labeling efficiency and a desired degree of labeling (DOL) is critical for experimental success,

as both under- and over-labeling can compromise the functionality of the biomolecule and the

quality of the fluorescent signal.[1][4]
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Factors Influencing Labeling Efficiency
Several critical parameters must be controlled to ensure efficient and reproducible labeling with

ATTO 594 NHS ester. These factors are summarized in the table below.
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Parameter
Recommended
Range/Condition

Rationale & Key
Considerations

pH 8.0 - 9.0 (Optimal: 8.3 - 8.5)

The primary amino group must

be unprotonated to be

reactive.[2][5] At lower pH, the

amine is protonated and less

nucleophilic. At higher pH, the

hydrolysis of the NHS ester is

accelerated, reducing its

reactivity with the amine.[2][5]

A pH of 8.3 is a common and

effective compromise.[3][5]

Protein Concentration 2 - 10 mg/mL

Higher protein concentrations

favor the reaction between the

dye and the protein over

hydrolysis of the dye.[1][3]

Labeling efficiency is

significantly reduced at

concentrations below 2 mg/mL.

[1][3]

Buffer Composition
Amine-free buffers (e.g., PBS,

bicarbonate, HEPES)

Buffers containing primary

amines, such as Tris or

glycine, will compete with the

target molecule for reaction

with the NHS ester and must

be removed, for example, by

dialysis.[1][3][4]

Molar Ratio of Dye to Protein 5:1 to 20:1 (Starting point:

10:1)

This ratio needs to be

optimized for each specific

protein and application.[1][4] A

higher ratio can increase the

degree of labeling, but

excessive labeling can lead to

fluorescence quenching and
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may affect the protein's

biological activity.[1][4]

Purity of Biomolecule High purity

The presence of other amine-

containing molecules, such as

BSA or gelatin, will lead to

non-specific labeling and

should be removed.[1][4]

Reaction Time
30 - 60 minutes at room

temperature

In most cases, the labeling

reaction is complete within this

timeframe.[4][5]

Solvent for Dye Stock
Anhydrous, amine-free DMSO

or DMF

NHS esters are sensitive to

moisture, which can cause

hydrolysis.[2][5] Dye stock

solutions should be prepared

fresh before use.[1][2][4]

Experimental Workflow
The overall workflow for labeling a protein with ATTO 594 NHS ester involves preparation of

the protein and dye, the conjugation reaction, and purification of the labeled conjugate.
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Caption: Workflow for ATTO 594 NHS ester labeling of proteins.

Detailed Protocol for Antibody Labeling
This protocol is a general guideline for labeling IgG antibodies and may require optimization for

other proteins.

1. Materials and Reagents
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ATTO 594 NHS ester

Antibody (or other protein) in an amine-free buffer (e.g., PBS)

Reaction Buffer: 1 M sodium bicarbonate, pH 8.3-9.0

Anhydrous, amine-free DMSO

Purification column (e.g., Sephadex G-25)[3][5]

Spectrophotometer

2. Preparation of Solutions

Protein Solution (Solution A):

Ensure the antibody is in an amine-free buffer (e.g., PBS). If the buffer contains Tris or

glycine, dialyze the antibody against PBS.[1][4]

Adjust the protein concentration to 2-10 mg/mL.[1][3]

For 1 mL of protein solution, add 100 µL of 1 M sodium bicarbonate reaction buffer to

adjust the pH to 8.3-9.0.[1][4]

Dye Stock Solution (Solution B):

Allow the vial of ATTO 594 NHS ester to equilibrate to room temperature before opening

to prevent moisture condensation.[2]

Prepare a 10 mM stock solution by dissolving the dye in anhydrous, amine-free DMSO.[1]

[4] This solution should be prepared immediately before use.[1][2]

3. Conjugation Reaction

Calculate the required volume of the dye stock solution for the desired molar ratio. A 10:1

molar ratio of dye to protein is a recommended starting point.[1][4]
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While gently vortexing, add the calculated volume of the ATTO 594 NHS ester stock solution

(Solution B) to the protein solution (Solution A).[1][4]

Incubate the reaction mixture at room temperature for 30-60 minutes with continuous stirring

or rotation, protected from light.[4]

4. Purification of the Labeled Conjugate

Prepare a gel filtration column (e.g., Sephadex G-25) according to the manufacturer's

instructions, equilibrated with PBS.[3][5]

Apply the reaction mixture to the top of the column.

Elute the protein-dye conjugate with PBS. The labeled protein will typically be the first

colored band to elute from the column.[3] A second, slower-moving band corresponds to the

unconjugated, hydrolyzed dye.

Collect the fractions containing the labeled protein.

5. Characterization and Storage

Degree of Labeling (DOL) Calculation:

Measure the absorbance of the purified conjugate solution at 280 nm (A₂₈₀) and at the

absorbance maximum of ATTO 594 (~603 nm, Aₘₐₓ).[2][3]

The concentration of the protein is calculated using the following formula: Protein

Concentration (M) = [A₂₈₀ - (Aₘₐₓ × CF₂₈₀)] / ε_protein Where:

CF₂₈₀ is the correction factor for the dye's absorbance at 280 nm (for ATTO 594, CF₂₈₀

is 0.50).[2][3]

ε_protein is the molar extinction coefficient of the protein at 280 nm (e.g., for IgG, ε is

~203,000 M⁻¹cm⁻¹).

The concentration of the dye is calculated using: Dye Concentration (M) = Aₘₐₓ / ε_dye

Where:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b15552726/docs?utm_src=pdf-body#atto-594-nhs-ester-application-notes-and-protocols-for-efficient-biomolecule-labeling
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-atto-594-nhs-ester-version-tNZGlZiywh.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/marketplace/documents/297/601/aat-bioquest-aatb-2860-1.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/marketplace/documents/297/601/aat-bioquest-aatb-2860-1.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/684/554/08741dat.pdf
https://www.spectra.arizona.edu/supplemental/ATTO%20Labeling%20Procedures.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/684/554/08741dat.pdf
https://www.benchchem.com/product/b15552726/docs?utm_src=pdf-body#atto-594-nhs-ester-application-notes-and-protocols-for-efficient-biomolecule-labeling
https://www.leica-microsystems.com/products/atto-tec-consumables/fileadmin/user_upload/katalog_flyer_support/atto_594.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/684/554/08741dat.pdf
https://www.benchchem.com/product/b15552726/docs?utm_src=pdf-body#atto-594-nhs-ester-application-notes-and-protocols-for-efficient-biomolecule-labeling
https://www.leica-microsystems.com/products/atto-tec-consumables/fileadmin/user_upload/katalog_flyer_support/atto_594.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/684/554/08741dat.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552726?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


ε_dye is the molar extinction coefficient of ATTO 594 at its absorbance maximum

(120,000 M⁻¹cm⁻¹).[2][3]

The DOL is the molar ratio of the dye to the protein: DOL = Dye Concentration / Protein

Concentration

Storage:

Store the labeled conjugate at 4°C, protected from light. For long-term storage, add a

preservative like sodium azide (0.01-0.02%) and store at -20°C in single-use aliquots to

avoid repeated freeze-thaw cycles.[3]

Troubleshooting
Issue Possible Cause Suggested Solution

Low Labeling Efficiency / Low

DOL

Protein concentration is too

low.

Concentrate the protein to >2

mg/mL.[1][3]

pH of the reaction buffer is too

low.

Ensure the pH is between 8.0

and 9.0.[1][2]

Presence of amine-containing

buffers.

Dialyze the protein against an

amine-free buffer like PBS.[1]

[3][4]

Hydrolyzed ATTO 594 NHS

ester.

Prepare the dye stock solution

fresh in anhydrous DMSO.[1]

[2]

Precipitation of Protein
High degree of labeling leading

to aggregation.

Decrease the molar ratio of

dye to protein in the reaction.

Reduced Protein Activity
Labeling of critical amino acid

residues.

Reduce the dye-to-protein

molar ratio to achieve a lower

DOL.

Logical Relationship of Key Labeling Parameters
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Caption: Key parameters influencing labeling efficiency and outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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